Cas no 78508-71-1 (Methyl 1-Nitronaphthalene-2-carboxylate)

• Product Name: Methyl 1-Nitronaphthalene-2-carboxylate
• CAS No: 78508-71-1
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• CID: 2126407
• Update Time: 2025-10-05

Methyl 1-Nitronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-nitro-2-naphthoate
• methyl 1-nitronaphthalene-2-carboxylate
• 1-nitro-[2]naphthoic acid methyl ester
• 2-Naphthalenecarboxylic acid, 1-nitro-, methyl ester
• Methyl 1-Nitronaphthalene-2-carboxylate

• Inchi： 1S/C12H9NO4/c1-17-12(14)10-7-6-8-4-2-3-5-9(8)11(10)13(15)16/h2-7H,1H3
• InChI Key： JOBULQXHDUJYCX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C2C=CC=CC2=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Topological Polar Surface Area: 72.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Nitronaphthalenes